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Compound of Interest

Compound Name: N-Boc-2,6-Dimethyl-L-tyrosine

CAS No.: 99953-00-1

Cat. No.: B1339673

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of N-Boc-
2,6-dimethyl-L-tyrosine, a critical building block in the development of advanced therapeutic

agents. This document is intended for researchers, scientists, and professionals in the field of

drug development who are utilizing this compound in their work.

Core Physicochemical Properties
N-Boc-2,6-dimethyl-L-tyrosine, a derivative of the amino acid L-tyrosine, is distinguished by

the presence of a tert-butyloxycarbonyl (Boc) protecting group on the amine and two methyl

groups on the aromatic ring. These modifications enhance its utility in peptide synthesis by

improving stability and solubility in organic solvents.[1][2]

Table 1: General and Physicochemical Properties of N-Boc-2,6-Dimethyl-L-tyrosine
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Property Value Reference

CAS Number 99953-00-1 [2][3][4][5][6]

Molecular Formula C₁₆H₂₃NO₅ [2][3][5][6]

Molecular Weight 309.36 g/mol [2][3]

Appearance White solid [2][3]

Optical Rotation
[α]²⁰D = -11 ± 2° (c=1 in

MeOH)
[2]

Melting Point

Data not readily available. For

comparison, the related

compound N-Fmoc-2,6-

dimethyl-L-tyrosine has a

melting point of 200-210°C.

[7]

Solubility

Generally soluble in organic

solvents such as methanol,

ethanol, and DMSO. Sparingly

soluble in water. Quantitative

data is not readily available.

[2]

pKa

Data not readily available. For

comparison, the predicted pKa

of N-Fmoc-2,6-dimethyl-L-

tyrosine is 3.03 ± 0.10.

[7]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation and purity assessment of N-
Boc-2,6-dimethyl-L-tyrosine. Below are the expected spectral characteristics based on the

analysis of related compounds.

Table 2: Predicted NMR and IR Spectral Data for N-Boc-2,6-Dimethyl-L-tyrosine
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Spectroscopy Expected Peaks and Assignments

¹H NMR

- Singlet around 1.4 ppm (9H, tert-butyl group of

Boc). - Signals for the two aromatic methyl

groups. - Signals for the aromatic protons. -

Multiplet for the α-proton. - Doublet of doublets

for the β-protons. - Broad singlet for the N-H

proton of the carbamate.

¹³C NMR

- Signals for the quaternary and methyl carbons

of the Boc group (~80 ppm and ~28 ppm,

respectively). - Carbonyl carbon of the

carbamate (~155 ppm). - Carboxylic acid

carbonyl carbon (~175 ppm). - Signals for the

aromatic carbons, including the two methyl-

substituted carbons and the hydroxyl-bearing

carbon. - Signal for the α-carbon (~55 ppm). -

Signal for the β-carbon.

FTIR (cm⁻¹)

- Broad O-H stretch from the carboxylic acid and

phenolic hydroxyl group. - N-H stretch from the

carbamate. - C-H stretches from the aliphatic

and aromatic groups. - C=O stretch from the

carboxylic acid and the Boc-protecting group

(~1700-1750 cm⁻¹). - Aromatic C=C stretches. -

C-O stretches.

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties are provided

below. These are general protocols that can be adapted for N-Boc-2,6-dimethyl-L-tyrosine.

Melting Point Determination
The melting point can be determined using a digital melting point apparatus.

Sample Preparation: A small amount of the crystalline solid is placed in a capillary tube and

compacted.
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Measurement: The capillary tube is placed in the heating block of the apparatus.

Procedure: The temperature is increased at a slow, controlled rate (e.g., 1-2 °C/min) near the

expected melting point. The temperature range from the appearance of the first liquid drop to

the complete melting of the solid is recorded as the melting range.[8] For compounds that

may decompose, fast scanning calorimetry (FSC) can be employed to determine the melting

properties by using very high heating rates.[9][10][11]

Solubility Determination
A general protocol to determine the solubility of a protected amino acid is as follows:

Solvent Selection: A range of solvents of varying polarity should be tested (e.g., water,

methanol, ethanol, DMSO, DMF).

Procedure: Start by attempting to dissolve a small, known amount of the compound in a

minimal volume of the solvent at room temperature.[12][13]

Observation: If the compound does not dissolve, gentle heating or sonication can be applied.

[12]

Quantification: For quantitative analysis, a saturated solution is prepared and allowed to

equilibrate. The concentration of the dissolved compound in the supernatant is then

determined using a suitable analytical method, such as HPLC or UV-Vis spectroscopy.

NMR Spectroscopy
NMR spectra are recorded on a spectrometer (e.g., 400 MHz or higher) using a deuterated

solvent.

Sample Preparation: 5-10 mg of the sample is dissolved in approximately 0.6-0.7 mL of a

suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or MeOD) in an NMR tube.[14][15]

¹H NMR Acquisition: A standard proton spectrum is acquired. Key parameters include the

number of scans, spectral width, and relaxation delay.[15]

¹³C NMR Acquisition: A proton-decoupled carbon spectrum is acquired. A larger number of

scans is typically required.[14]
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Data Processing: The raw data is processed using appropriate software, involving Fourier

transformation, phase correction, baseline correction, and calibration to the residual solvent

peak.[14][15]

Role in Drug Development and Signaling Pathways
N-Boc-2,6-dimethyl-L-tyrosine is a crucial intermediate in the synthesis of peptidomimetics,

particularly those targeting opioid receptors. The incorporation of the 2,6-dimethyl-L-tyrosine

(Dmt) residue in place of tyrosine has been shown to significantly increase the potency and

selectivity of ligands for opioid receptors, especially the mu-opioid receptor (MOR).[16][17][18]

This enhancement is attributed to the conformational constraints imposed by the methyl

groups, which can lead to a more favorable interaction with the receptor binding pocket.

The activation of opioid receptors, which are G-protein coupled receptors (GPCRs), initiates a

cascade of intracellular signaling events.
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Caption: Opioid receptor signaling pathway.

The binding of an opioid agonist to its receptor triggers the activation of an associated

intracellular G-protein (specifically of the Gi/o family).[19][20] This leads to the dissociation of

the Gα and Gβγ subunits. The Gα subunit inhibits adenylyl cyclase, resulting in decreased
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intracellular cyclic AMP (cAMP) levels.[21] The Gβγ subunit can directly modulate ion channels,

leading to the activation of G-protein-coupled inwardly rectifying potassium (GIRK) channels

and the inhibition of voltage-gated calcium channels.[1][21] This combined action results in

hyperpolarization of the neuronal membrane and reduced neurotransmitter release, which are

key mechanisms underlying analgesia. Additionally, opioid receptor activation can lead to the

recruitment of β-arrestin, which can mediate receptor desensitization and internalization, as

well as initiate G-protein-independent signaling cascades, such as the mitogen-activated

protein kinase (MAPK) pathway.[19]

The following diagram illustrates a typical experimental workflow for the synthesis and

characterization of a peptide incorporating N-Boc-2,6-dimethyl-L-tyrosine.
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Caption: Peptide synthesis and characterization workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1339673/docs#n-boc-2-6-dimethyl-l-tyrosine-a-
comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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